Cas no 898452-36-3 (N'-(2-cyanophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 898452-36-3
• MF: C₂₃H₂₀N₄O₂S
• MW: 416.495503425598
• CID: 5484477
• Update Time: 2025-07-12

N'-(2-cyanophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanophenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]oxamide
• N'-(2-cyanophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide

• Inchi： 1S/C23H20N4O2S/c24-14-17-7-1-3-8-18(17)26-23(29)22(28)25-15-20(21-10-5-13-30-21)27-12-11-16-6-2-4-9-19(16)27/h1-10,13,20H,11-12,15H2,(H,25,28)(H,26,29)
• InChI Key： FHRBVQRUWLKVRG-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1SC=CC=1)(=O)C(NC1=CC=CC=C1C#N)=O

Additional information on N'-(2-cyanophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide

Introduction to N'-(2-cyanophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide (CAS No. 898452-36-3)

N'-(2-cyanophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 898452-36-3, represents a sophisticated molecular structure that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in medicinal chemistry. The presence of functional groups such as the cyano group, indole ring, and thiophene moiety contributes to its unique chemical properties and potential biological activities.

The compound's structure is characterized by a central ethylethanediamide backbone, which is flanked by two distinct aromatic systems: a 2-cyanophenyl group and a 2-(thiophen-2-yl)ethyl group. The indole ring, positioned at the N-2 position of the ethylethanediamide moiety, adds another layer of complexity and functionality. This arrangement not only enhances the compound's solubility and stability but also opens up possibilities for interactions with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and mechanisms of action of such complex molecules. Studies have indicated that the indole ring in N'-(2-cyanophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide could potentially interact with aromatic hydrophobic pockets in target proteins, suggesting its utility in developing small-molecule inhibitors. Additionally, the cyano group and thiophene moiety may contribute to hydrogen bonding and π-stacking interactions, further modulating its binding properties.

In the realm of drug discovery, the synthesis of derivatives of this compound has been explored to optimize its pharmacological profile. By modifying the substituents on the indole and thiophene rings, researchers aim to enhance selectivity, reduce toxicity, and improve pharmacokinetic properties. For instance, studies have shown that substituting the cyano group with other electron-withdrawing groups can alter the compound's electronic properties, thereby influencing its biological activity.

The use of high-throughput screening (HTS) techniques has been instrumental in identifying potential lead compounds derived from N'-(2-cyanophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide. These screens have enabled researchers to rapidly assess the compound's activity against a wide range of biological targets, including kinases, proteases, and ion channels. Preliminary results have shown promising activity in certain therapeutic areas, particularly in oncology and inflammation.

Furthermore, the synthesis of this compound has been refined through modern catalytic methods and green chemistry principles. The use of transition metal catalysts has improved yield and selectivity in key steps of the synthesis, while solvent-free reactions have reduced environmental impact. These advancements not only make the production of CAS No. 898452-36-3 more efficient but also align with global efforts to promote sustainable chemical practices.

The potential applications of this compound extend beyond traditional pharmaceuticals. Research into its role in materials science has revealed interesting properties that could make it useful in developing organic semiconductors and luminescent materials. The combination of aromatic rings and heterocyclic structures provides a unique framework for designing materials with tailored electronic and optical characteristics.

In conclusion, N'-(2-cyanophenyl)-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethylethanediamide represents a fascinating example of how complex molecular structures can be designed for therapeutic and material science applications. Its unique combination of functional groups and promising biological activities make it a valuable asset in ongoing research efforts. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of new drugs and advanced materials.